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Compound of Interest

Compound Name: Tolytriazole Sodium Salt

Cat. No.: B1324519

An In-depth Technical Guide to Tolyltriazole Sodium Salt

Introduction

Tolyltriazole sodium salt, systematically known as sodium 4(or 5)-methyl-1H-benzotriazolide, is
a widely utilized chemical compound primarily recognized for its efficacy as a corrosion
inhibitor.[1][2][3][4] It is particularly effective in protecting copper and its alloys, as well as other
metals like steel, cast iron, and zinc, from corrosive environments.[1][5][6][7] This technical
guide provides a comprehensive overview of the chemical and physical properties of
tolyltriazole sodium salt, its synthesis, and its mechanism of action, tailored for researchers,
scientists, and professionals in drug development and materials science. The compound is
typically available as a 50% aqueous solution, which is a clear yellow to amber liquid.[6][7][8][9]
[10]

Chemical and Physical Properties

The fundamental properties of tolyltriazole sodium salt are summarized below. These
properties are critical for understanding its behavior in various applications, from industrial
water treatment to formulation in antifreeze and metalworking fluids.[4][11]

General Properties
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Property Value Reference

sodium 4-methylbenzotriazol-

IUPAC Name Lide [8]

CAS Number 64665-57-2 [1][21[8][11]

EC Number 265-004-9 [8][o][11]
Molecular Formula C7HeNs3Na (21811 1][12][13]
Molecular Weight 155.13 g/mol [2][8][11][12][13]
Appearance Clear yellow to amber liquid [2][6]1[81[10]1[13]
Odor Slight aromatic odor [1][13][14]

Physicochemical Data

The following table presents key quantitative physicochemical data for tolyltriazole sodium salt.

Property Value Conditions Reference
Melting Point -10°C [1][13][14][15]

Boiling Point 108 °C [1][13][14][15]

Density 1.323 g/cm? at 20°C [1][13][14][15]
Vapor Pressure 0.001 Pa at 25°C [1][13][14][15]
pKa 8.85 at 20°C [1][13][14][15]
Water Solubility 664 g/L at 20°C [1][13][14]

LogP (Octanol-Water

N o 1.087 at 25°C [1][213][14]
Partition Coefficient)

pH 11.0-12.0 1% solution [13]

Molecular Structure and Visualization
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Tolyltriazole sodium salt consists of a benzotriazole core, which is a bicyclic structure formed by
the fusion of a benzene ring and a triazole ring. A methyl group is attached to the benzene ring,
and a sodium ion replaces the acidic proton on one of the nitrogen atoms of the triazole ring.
[13]

Caption: Chemical structure of Tolyltriazole Sodium Salt.

Experimental Protocols: Synthesis

The industrial production of tolyltriazole sodium salt is a straightforward process involving the
neutralization of tolyltriazole with sodium hydroxide.[13][16] The following protocols are based
on methods described in patent literature.

Laboratory Scale Synthesis Protocol

This protocol outlines a typical laboratory-scale preparation.[16]

o Reaction Setup: In a four-necked flask equipped with a stirrer, add 136g of water and 133g
of tolyltriazole.

» Addition of Base: Begin stirring the mixture. At room temperature, add 40.5g of 99% sodium
hydroxide in batches.

e Reaction: Continue stirring at room temperature for 30 to 60 minutes after the addition of
sodium hydroxide is complete.

» Decolorization: Add 3g of activated carbon to the solution. Heat the mixture to 50-60°C and
maintain this temperature for 1 to 1.5 hours to decolorize the solution.

¢ Filtration and Isolation: Filter the hot solution to remove the activated carbon.

» Final Product: Cool the filtrate to room temperature to obtain the final tolyltriazole sodium salt
solution (approximately 50% concentration). The reported yield for this method is over
98.5%.[16]

Industrial Synthesis Workflow
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The synthesis process can be visualized as a workflow, highlighting the key stages from raw
materials to the final product.

Raw Materials

Tolyltriazole

Process Steps Output
Sodium Hydroxide

\

[ Spent Carbon

Activated Carbon

L1

Click to download full resolution via product page

Caption: Industrial synthesis workflow for Tolyltriazole Sodium Salt.

Mechanism of Action and Applications
Corrosion Inhibition

The primary application of tolyltriazole sodium salt is as a corrosion inhibitor.[1][2][3] It functions
by adsorbing onto a metal surface, forming a thin, uniform, and protective film.[1][2][13] This
passive layer acts as a physical barrier, preventing contact between the metal and corrosive
agents such as oxygen and other harmful substances present in the environment.[2][13] The
triazole ring is crucial to this mechanism, as its nitrogen atoms form coordinate bonds with the
metal atoms on the surface.[13] Its effectiveness can be enhanced when used in combination
with other inhibitors, such as 2-Mercaptobenzothiazole (MBT).[1][2]

Key Applications

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b1324519?utm_src=pdf-body-img
https://www.atamanchemicals.com/sodium-salt-of-tolyltriazole-tta-na_u35073/
https://www.irochemical.com/product-detail/tta-na/
https://www.irowater.com/products/tolyltriazole-sodium-salt/
https://www.atamanchemicals.com/sodium-salt-of-tolyltriazole-tta-na_u35073/
https://www.irochemical.com/product-detail/tta-na/
https://www.vulcanchem.com/product/vc2284790
https://www.irochemical.com/product-detail/tta-na/
https://www.vulcanchem.com/product/vc2284790
https://www.vulcanchem.com/product/vc2284790
https://www.atamanchemicals.com/sodium-salt-of-tolyltriazole-tta-na_u35073/
https://www.irochemical.com/product-detail/tta-na/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1324519?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Due to its high solubility in water and efficacy, tolyltriazole sodium salt is utilized in a variety of
systems:[11][13]

o Water Treatment: Widely used in industrial water systems, including cooling towers, boilers,
and closed-loop systems.[4][7][11]

o Antifreeze and Coolants: An essential additive in automotive coolants and industrial heat
transfer fluids to protect engine and system components.[4][6][11]

» Metalworking Fluids: Provides corrosion protection to metal parts during machining, cutting,
and grinding operations.[4][11]

» Coatings and Paints: Added to formulations to enhance the corrosion resistance of coatings
applied to metal surfaces.[11]

e Lubricants and Hydraulic Fluids: Prevents corrosion of metal components exposed to
moisture in lubricants and hydraulic systems.[6][11]

Safety and Handling

Tolyltriazole sodium salt is classified as a severe eye irritant and can cause skin burns,
particularly in its concentrated (50%) aqueous solution form.[8][12][17][18] Inhalation may lead
to corrosive injuries to the upper respiratory tract and lungs.[12][18] In oral lethal-dose studies
in rats, it has been observed to cause gastritis and somnolence.[8][12] Due to its harmful
effects on aquatic life, it is also considered an environmental hazard.[17] Appropriate personal
protective equipment (PPE), including gloves, goggles, and respiratory protection, should be
used when handling this chemical. Store in a cool, dry place away from direct sunlight and
strong oxidizers.[11][19]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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